Cas no 16752-77-5 (Methomyl)

Methomyl is also known as acetamivir or methomyl.A broad-spectrum carbamate insecticide.White solid.In watersolubilityby58g/L,Soluble in acetone\ethanol\methanol\Isopropanol.The dosage form is wettable powder.It is mainly used to control Chilo suppressalis\Planthopper\Spodoptera litura and other pests.Rats orallyLD5017-24mg/kg.The United States and the United Kingdom stipulate that the maximum allowable concentration in the air of the working environment is2.5mg/m3(Skin absorption).Japanese pesticide registration retention standard given meter\In vegetables0.5mg/kg,The fruit variety is1mg/kg.
Methomyl structure
Methomyl structure
Methomyl
16752-77-5
C5H10N2O2S
162.210
50528

Methomyl Properties

Names and Identifiers

    • 1-(METHYLTHIO)-ETHYLIDENEAMINOMETHYLCARBAMATE
    • Bis[1-methylthioacetaldehyde-O-(N-methylcarbamoyl)oximino]sulfide
    • dimethyl n,n'-[thiobis[(methylimino)carbonyloxy]]bis(thioimidoacetate)
    • DUNET
    • DUPONT 1179
    • Insecticide 1179
    • KUIK
    • lannabait
    • LANNATE
    • lannate lb
    • LANNATE(R)
    • lanox
    • Lanox 216
    • lanox 90
    • Mesomile
    • METHAVIN
    • METHOMEX
    • METHOMYL
    • METHOSAN
    • Flytek
    • IN 1179
    • Kipsin
    • Methomyl PESTANAL(R),analytical standard
    • methyl (1Ξ)-N-[(methylcarbamoyl)oxy]ethanimidothioate
    • methyl N-[[(methylamino)carbonyl]oxy]ethanimidothioate
    • Metomil
    • NUDRIN
    • S-methyl (EZ)-N-(methylcarbamoyloxy)thioacetimidate
    • Methylthio-1-ethylidenamino methylcarbamate
    • Nu-bait II
    • Methomyl 5G
    • in1179
    • +Expand
    • UHXUZOCRWCRNSJ-QPJJXVBHSA-N
    • InChI=1S/C5H10N2O2S/c1-4(10-3)7-9-5(8)6-2/h1-3H3,(H,6,8)
    • CC(SC)=NOC(NC)=O

Computed Properties

  • 162.04600
  • 1
  • 2
  • 4
  • 10
  • 147
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 0.6
  • 2
  • 0
  • 50.7

Experimental Properties

  • 1.42970
  • 75.99000
  • 13,6012
  • 1.6430 (estimate)
  • Dissolution 5.8 g/100 ml
  • 144 ºC
  • 77-82 °C
  • White crystals, slightly sulfur flavor
  • Stable. Incompatible with strong bases, strong oxidizing agents.
  • Methanol 100%, acetone 73%, ethanol 42%, isopropanol 22%, toluene 3%, water 5.8%
  • d424 1.2946

Methomyl Security Information

Methomyl Customs Data

  • 2930909052

  • China Customs Code:

    2930909052

    Overview:

    2930909052 Methomyl\Aldicarb\Ethiophenyl, etc. [including Carbendazim\Methiocarb \Doxycycline\Aldicarb\Thiodicarb \].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2930909052 (e)-2-methyl-2-(methylsulfonyl)propanal o-methylcarbamoyl oxime.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:6.5%.general tariff:30.0%

Methomyl Related Literature

16752-77-5 (Methomyl) Related Products